N-({[4-(1,3-benzothiazol-2-yl)benzyl]amino}carbonothioyl)-2-nitrobenzamide

• IUPAC Name: N-[[4-(1,3-benzothiazol-2-yl)phenyl]methylcarbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C22H16N4O3S2/c27-20(16-5-1-3-7-18(16)26(28)29)25-22(30)23-13-14-9-11-15(12-10-14)21-24-17-6-2-4-8-19(17)31-21/h1-12H,13H2,(H2,23,25,27,30)
• InChI Key: KLNAGWONYPRQKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)[N+](=O)[O-]
• Molecular Formula: C22H16N4O3S2
• Molecular Weight: 448.5 g/mol

Description

N-({[4-(1,3-benzothiazol-2-yl)benzyl]amino}carbonothioyl)-2-nitrobenzamide, commonly known as BNIPX, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. BNIPX is a benzamide derivative that has been synthesized using a unique method, and its mechanism of action and physiological effects are still being studied.

Scientific Research Applications

BNIPX has shown promising results in various scientific research applications. It has been studied for its anti-cancer properties, and it has been found to inhibit the growth of cancer cells in vitro. BNIPX has also been studied for its anti-inflammatory properties, and it has been found to reduce inflammation in animal models. In addition, BNIPX has been studied for its potential use as an anti-microbial agent, and it has been found to have activity against various bacterial strains.

Mechanism of Action

The mechanism of action of BNIPX is still being studied. However, it has been proposed that BNIPX inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, BNIPX has been found to modulate the activity of certain signaling pathways that are involved in inflammation and immune response.
Biochemical and Physiological Effects:
BNIPX has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have anti-microbial activity. In addition, BNIPX has been found to modulate the activity of certain signaling pathways that are involved in the regulation of cell growth and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of BNIPX is its unique structure and mechanism of action. This makes it a promising candidate for the development of new anti-cancer, anti-inflammatory, and anti-microbial agents. However, one of the limitations of BNIPX is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of BNIPX. One of the main areas of research is the development of new anti-cancer agents based on the structure of BNIPX. In addition, further studies are needed to fully understand the mechanism of action of BNIPX and its potential applications in the treatment of various diseases. Finally, the development of new methods for the synthesis and purification of BNIPX could lead to improved yields and better solubility in water.

Synthesis Methods

BNIPX was synthesized using a one-pot reaction method that involved the condensation of 2-nitrobenzoyl chloride with 4-(1,3-benzothiazol-2-yl)benzylamine in the presence of carbon disulfide and triethylamine. The reaction was carried out at room temperature, and the resulting product was purified using column chromatography. The yield of the product was found to be 70%, and the structure of the compound was confirmed using NMR and IR spectroscopy.